Cas no 1260871-76-8 (4-5-fluoro-2-(trifluoromethyl)phenylpiperidine)

• Product Name: 4-5-fluoro-2-(trifluoromethyl)phenylpiperidine
• CAS No: 1260871-76-8
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 5915720
• PubChem ID: 118483314
• Update Time: 2025-05-24

4-5-fluoro-2-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-5-fluoro-2-(trifluoromethyl)phenylpiperidine
• 1260871-76-8
• DTXSID801224710
• Piperidine, 4-[5-fluoro-2-(trifluoromethyl)phenyl]-
• SCHEMBL17224421
• EN300-1928403
• MGHVKMVSZDHNQT-UHFFFAOYSA-N
• 4-[5-Fluoro-2-(trifluoromethyl)phenyl]piperidine

• Inchi： 1S/C12H13F4N/c13-9-1-2-11(12(14,15)16)10(7-9)8-3-5-17-6-4-8/h1-2,7-8,17H,3-6H2
• InChI Key： MGHVKMVSZDHNQT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1CCNCC1)F)(F)F

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 4-5-fluoro-2-(trifluoromethyl)phenylpiperidine

Comprehensive Overview of 4-5-fluoro-2-(trifluoromethyl)phenylpiperidine (CAS No. 1260871-76-8): Properties, Applications, and Research Insights

The compound 4-5-fluoro-2-(trifluoromethyl)phenylpiperidine (CAS No. 1260871-76-8) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material science research. This fluorinated phenylpiperidine derivative stands out for its distinctive trifluoromethyl and fluoro substituents, which contribute to its remarkable physicochemical properties. Researchers and industry professionals are increasingly exploring this compound for its versatility in drug discovery and development, particularly in the design of novel bioactive molecules.

One of the key features of 4-5-fluoro-2-(trifluoromethyl)phenylpiperidine is its electron-withdrawing groups, which enhance its stability and reactivity in various chemical environments. The presence of both fluoro and trifluoromethyl groups on the phenyl ring makes this compound particularly interesting for medicinal chemistry applications. These groups are known to improve metabolic stability and bioavailability, making them valuable in the development of new therapeutic agents. Recent studies have highlighted the potential of this compound in targeting specific enzyme inhibitors and receptor modulators, which are critical in treating various health conditions.

In the context of current research trends, 4-5-fluoro-2-(trifluoromethyl)phenylpiperidine aligns with the growing interest in fluorinated compounds and their role in modern drug design. Fluorination has become a cornerstone in pharmaceutical research due to its ability to fine-tune molecular properties. The compound's CAS No. 1260871-76-8 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing studies. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) drug development, where fluorinated compounds often exhibit enhanced blood-brain barrier penetration.

From a synthetic chemistry perspective, the preparation of 4-5-fluoro-2-(trifluoromethyl)phenylpiperidine involves sophisticated organic synthesis techniques. The incorporation of the trifluoromethyl group requires precise control over reaction conditions to ensure high yield and purity. This has led to the development of innovative synthetic routes, which are often shared in peer-reviewed journals and patent literature. The compound's structural complexity also makes it a valuable intermediate in the synthesis of more complex molecules, further expanding its utility in research and development.

Another area where 4-5-fluoro-2-(trifluoromethyl)phenylpiperidine shows promise is in material science. Fluorinated compounds are known for their unique electronic and surface properties, making them suitable for applications in advanced materials. For instance, they are used in the development of liquid crystals, organic semiconductors, and coatings with enhanced durability. The compound's ability to influence material properties at the molecular level has sparked interest in its potential for creating next-generation functional materials.

In conclusion, 4-5-fluoro-2-(trifluoromethyl)phenylpiperidine (CAS No. 1260871-76-8) represents a fascinating area of research with broad implications across multiple scientific disciplines. Its unique structural features, combined with the growing demand for fluorinated compounds, position it as a valuable tool in both pharmaceutical and material science applications. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.